Cas no 2221812-16-2 (2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane)

• Product Name: 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane
• CAS No: 2221812-16-2
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD31619392
• CID: 5073705
• Update Time: 2026-03-01

2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[4-bromo-3-(trifluoromethyl)phenyl]-

• MDL： MFCD31619392
• Inchi： 1S/C10H8BrF3O2/c11-8-2-1-6(9-15-3-4-16-9)5-7(8)10(12,13)14/h1-2,5,9H,3-4H2
• InChI Key： FFODKOAZONKKON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane

Recent Advances in the Study of 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane (CAS: 2221812-16-2)

The compound 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane (CAS: 2221812-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and trifluoromethyl-substituted phenyl ring coupled with a dioxolane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane with high yield and purity, which is critical for its application in drug discovery. The presence of the bromo and trifluoromethyl groups enhances its reactivity, making it a versatile building block for further chemical modifications.

In pharmacological studies, preliminary data suggest that derivatives of 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane exhibit notable bioactivity. For instance, certain analogs have demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, positioning them as potential candidates for anti-inflammatory drug development. Additionally, the compound's stability and bioavailability have been subjects of investigation, with promising results indicating its suitability for further preclinical studies.

Recent publications have also explored the mechanistic aspects of this compound's action. Molecular docking studies and in vitro assays have provided insights into its interactions with target proteins, shedding light on its potential mechanisms of action. These findings are instrumental in guiding the design of next-generation therapeutics based on this chemical scaffold.

Furthermore, the compound's application in agrochemical research has been noted. Its structural features make it a candidate for developing novel pesticides, with studies highlighting its efficacy against certain pests while maintaining a favorable environmental safety profile.

In conclusion, 2-[4-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane represents a promising compound with diverse applications in medicinal and agrochemical research. Ongoing studies are expected to further elucidate its potential and pave the way for its utilization in various therapeutic and industrial contexts.